Cas no 424789-76-4 (1-[1-(benzenesulfonyl)indol-3-yl]-2-chloroethanone)

• Product Name: 1-[1-(benzenesulfonyl)indol-3-yl]-2-chloroethanone
• CAS No: 424789-76-4
• MF: C₁₆H₁₂ClNO₃S
• MW: 333.789381980896
• MDL: MFCD11849927
• CID: 1515028
• PubChem ID: 15537509
• Update Time: 2025-08-03

1-[1-(benzenesulfonyl)indol-3-yl]-2-chloroethanone Chemical and Physical Properties

Names and Identifiers

• 1-[1-(benzenesulfonyl)indol-3-yl]-2-chloroethanone
• 1-Phenylsulfonyl-3-chloroacetylindole
• AGN-PC-00PKZB
• CTK4I6272
• AG-F-51024
• KB-85480
• BB 0260321
• FT-0679672
• 1-[1-(Benzenesulfonyl)-1H-indol-3-yl]-2-chloroethan-1-one
• AKOS015840600
• 2-Chloro-1-(1-(phenylsulfonyl)-1H-indol-3-yl)ethanone
• DTXSID00573825
• 424789-76-4

• MDL： MFCD11849927
• Inchi： 1S/C16H12ClNO3S/c17-10-16(19)14-11-18(15-9-5-4-8-13(14)15)22(20,21)12-6-2-1-3-7-12/h1-9,11H,10H2
• InChI Key： HLJHNJQICSDMIT-UHFFFAOYSA-N
• SMILES： ClCC(C1=CN(C2C=CC=CC=21)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 333.02300
• Monoisotopic Mass: 333.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 64.52000
• LogP: 4.38060

1-[1-(benzenesulfonyl)indol-3-yl]-2-chloroethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides